Cas no 1021137-49-4 (N-{2-[6-oxo-3-(pyridin-4-yl)-1,6-dihydropyridazin-1-yl]ethyl}-4-(trifluoromethyl)benzamide)

• Product Name: N-{2-[6-oxo-3-(pyridin-4-yl)-1,6-dihydropyridazin-1-yl]ethyl}-4-(trifluoromethyl)benzamide
• CAS No: 1021137-49-4
• MF: C₁₉H₁₅F₃N₄O₂
• MW: 388.343214273453
• CID: 5802311
• PubChem ID: 42143074
• Update Time: 2025-07-09

N-{2-[6-oxo-3-(pyridin-4-yl)-1,6-dihydropyridazin-1-yl]ethyl}-4-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(6-oxo-3-pyridin-4-ylpyridazin-1-yl)ethyl]-4-(trifluoromethyl)benzamide
• N-{2-[6-oxo-3-(pyridin-4-yl)-1,6-dihydropyridazin-1-yl]ethyl}-4-(trifluoromethyl)benzamide
• 1021137-49-4
• N-(2-(6-oxo-3-(pyridin-4-yl)pyridazin-1(6H)-yl)ethyl)-4-(trifluoromethyl)benzamide
• F5230-0358
• AKOS024501761

• Inchi： 1S/C19H15F3N4O2/c20-19(21,22)15-3-1-14(2-4-15)18(28)24-11-12-26-17(27)6-5-16(25-26)13-7-9-23-10-8-13/h1-10H,11-12H2,(H,24,28)
• InChI Key： CXQMIBVLXTWWBA-UHFFFAOYSA-N
• SMILES： C(NCCN1N=C(C2=CC=NC=C2)C=CC1=O)(=O)C1=CC=C(C(F)(F)F)C=C1

Computed Properties

• Exact Mass: 388.11471022g/mol
• Monoisotopic Mass: 388.11471022g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 634
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 74.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on N-{2-[6-oxo-3-(pyridin-4-yl)-1,6-dihydropyridazin-1-yl]ethyl}-4-(trifluoromethyl)benzamide

N-{2-[6-Oxo-3-(Pyridin-4-Yl)-1,6-Dihydropyridazin-1-Yl]Ethyl}-4-(Trifluoromethyl)Benzamide: A Comprehensive Overview

N-{2-[6-Oxo-3-(Pyridin-4-Yl)-1,6-Dihydropyridazin-1-Yl]Ethyl}-4-(Trifluoromethyl)Benzamide is a complex organic compound with the CAS number 1021137-49-4. This compound belongs to the class of benzamides and features a unique structure that combines a pyridazine ring system with a trifluoromethyl group. The molecule's intricate architecture makes it a subject of interest in various fields, including pharmaceutical research and materials science.

The compound's structure is characterized by a pyridazine ring fused with a pyridine moiety, which introduces significant electronic and steric effects. The presence of the trifluoromethyl group at the para position of the benzamide ring further enhances its chemical reactivity and biological activity. Recent studies have highlighted the potential of this compound as a modulator of key cellular pathways, making it a promising candidate for drug development.

One of the most notable aspects of this compound is its ability to interact with specific protein targets, such as kinases and G-protein coupled receptors (GPCRs). Researchers have demonstrated that the compound exhibits potent inhibitory activity against several enzymes involved in inflammation and cancer progression. For instance, in vitro assays have shown that it can effectively suppress the activity of cyclooxygenase (COX) enzymes, which are key players in inflammatory processes.

In addition to its enzymatic activity, this compound has also been investigated for its potential as an anticancer agent. Preclinical studies have revealed that it induces apoptosis in various cancer cell lines by targeting mitochondrial pathways. The compound's ability to selectively affect cancer cells while sparing normal cells suggests that it could be developed into a targeted therapy with minimal side effects.

The synthesis of N-{2-[6-Oxo-3-(Pyridin-4-Yl)-1,6-Dihydropyridazin-1-Yl]Ethyl}-4-(Trifluoromethyl)Benzamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the pyridazine ring through cyclization reactions and the subsequent introduction of the trifluoromethyl group via electrophilic substitution. Recent advancements in catalytic asymmetric synthesis have enabled researchers to optimize the synthesis process, improving both yield and purity.

From an applications perspective, this compound has shown promise in several therapeutic areas. Its anti-inflammatory properties make it a potential candidate for treating conditions such as arthritis and inflammatory bowel disease. Furthermore, its anticancer activity suggests that it could be used in combination therapies to enhance treatment efficacy while reducing resistance.

In conclusion, N-{2-[6-Oxo-3-(Pyridin-4-Yl)-1,6-Dihydropyridazin-1-Yl]Ethyl}-4-(Trifluoromethyl)Benzamide represents a significant advancement in organic chemistry and drug discovery. Its unique structure, coupled with its diverse biological activities, positions it as a valuable tool for addressing unmet medical needs. As research continues to unfold, this compound is expected to play an increasingly important role in the development of novel therapeutic agents.